Cas no 2137146-51-9 (N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide)
N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide
- 2137146-51-9
- N-[(2S)-2-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide
- EN300-1169266
-
- Inchi: 1S/C10H15N3O4S/c1-8(11-2)7-12-18(16,17)10-6-4-3-5-9(10)13(14)15/h3-6,8,11-12H,7H2,1-2H3/t8-/m0/s1
- InChI Key: CEMVDYXHKVBNKR-QMMMGPOBSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NC[C@H](C)NC)(=O)=O
Computed Properties
- Exact Mass: 273.07832714g/mol
- Monoisotopic Mass: 273.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 112Ų
N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169266-0.05g |
N-[(2S)-2-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide |
2137146-51-9 | 0.05g |
$1308.0 | 2023-06-08 | ||
| Enamine | EN300-1169266-0.1g |
N-[(2S)-2-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide |
2137146-51-9 | 0.1g |
$1371.0 | 2023-06-08 | ||
| Enamine | EN300-1169266-0.25g |
N-[(2S)-2-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide |
2137146-51-9 | 0.25g |
$1432.0 | 2023-06-08 | ||
| Enamine | EN300-1169266-0.5g |
N-[(2S)-2-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide |
2137146-51-9 | 0.5g |
$1495.0 | 2023-06-08 | ||
| Enamine | EN300-1169266-1.0g |
N-[(2S)-2-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide |
2137146-51-9 | 1g |
$1557.0 | 2023-06-08 | ||
| Enamine | EN300-1169266-2.5g |
N-[(2S)-2-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide |
2137146-51-9 | 2.5g |
$3051.0 | 2023-06-08 | ||
| Enamine | EN300-1169266-5.0g |
N-[(2S)-2-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide |
2137146-51-9 | 5g |
$4517.0 | 2023-06-08 | ||
| Enamine | EN300-1169266-10.0g |
N-[(2S)-2-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide |
2137146-51-9 | 10g |
$6697.0 | 2023-06-08 | ||
| Enamine | EN300-1169266-50mg |
N-[(2S)-2-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide |
2137146-51-9 | 50mg |
$707.0 | 2023-10-03 | ||
| Enamine | EN300-1169266-100mg |
N-[(2S)-2-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide |
2137146-51-9 | 100mg |
$741.0 | 2023-10-03 |
N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide
Introduction to N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide (CAS No. 2137146-51-9)
N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide, identified by its CAS number 2137146-51-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide is characterized by its complex arrangement of functional groups, which includes a sulfonamide moiety, a nitro group, and an amine group. These functional groups contribute to the compound's unique chemical properties and reactivity, enabling it to interact with biological targets in diverse ways. The presence of the (2S) configuration indicates a specific stereochemical arrangement, which is crucial for the compound's biological efficacy and pharmacokinetic behavior.
In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to inhibit various enzymatic and metabolic pathways, making them valuable candidates for the treatment of infectious diseases, inflammatory conditions, and even certain types of cancer. The nitro group in N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide further enhances its potential by introducing electrophilic centers that can participate in redox reactions and interactions with biological targets.
One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide may exhibit inhibitory effects on certain enzymes associated with inflammation and infection, positioning it as a promising candidate for further development.
The synthesis of N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and stereochemistry. The introduction of the sulfonamide group is typically achieved through nucleophilic substitution reactions, while the nitro group is often introduced via nitration reactions. The stereochemical integrity of the (2S) configuration is maintained through careful selection of chiral auxiliaries or catalysts during synthesis.
Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide. These advancements include the use of flow chemistry techniques, which allow for better control over reaction parameters and improved yields. Additionally, green chemistry principles have been incorporated into synthetic routes to minimize waste and environmental impact.
In terms of pharmacological activity, N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide has shown promise in preclinical studies. Its ability to interact with biological targets suggests potential therapeutic applications in areas such as anti-inflammatory therapy, antimicrobial treatment, and even neuroprotective agents. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.
The role of computational chemistry in the study of N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities, identify potential drug-target interactions, and design analogs with improved properties. These computational approaches complement experimental studies by providing insights into the structure-activity relationships of the compound.
Future directions in the research of N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide include exploring its potential in combination therapies and investigating its effects on different disease models. Additionally, efforts are being made to develop more sustainable synthetic routes that align with green chemistry principles. By leveraging interdisciplinary approaches, researchers aim to unlock the full therapeutic potential of this compound.
The impact of N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide extends beyond basic research; it holds significant implications for drug development pipelines. As pharmaceutical companies continue to seek novel compounds with therapeutic potential, molecules like this one provide valuable starting points for further exploration. The integration of cutting-edge synthetic methods, computational tools, and preclinical studies ensures that such compounds are thoroughly evaluated before moving into clinical trials.
In conclusion, N-(2S)- (CAS No.2137146-51.9) represents a fascinating example of how structural complexity can translate into biological activity. Its unique combination of functional groups > makes it a compelling candidate for further research. As our understanding
2137146-51-9 (N-(2S)-2-(methylamino)propyl-2-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)